Cas no 2171902-19-3 (2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodophenylformamido}acetic acid)

• Product Name: 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodophenylformamido}acetic acid
• CAS No: 2171902-19-3
• MF: C₂₄H₁₉IN₂O₅
• MW: 542.322538614273
• CID: 5999859
• PubChem ID: 165538981
• Update Time: 2025-05-22

2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodophenylformamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodophenylformamido}acetic acid
• 2171902-19-3
• EN300-1503942
• 2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-iodophenyl]formamido}acetic acid

• Inchi： 1S/C24H19IN2O5/c25-15-9-14(23(30)26-12-22(28)29)10-16(11-15)27-24(31)32-13-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-11,21H,12-13H2,(H,26,30)(H,27,31)(H,28,29)
• InChI Key： ZEDMVZUUYMLAHY-UHFFFAOYSA-N
• SMILES： IC1C=C(C(NCC(=O)O)=O)C=C(C=1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 542.03387g/mol
• Monoisotopic Mass: 542.03387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodophenylformamido}acetic acid

Comprehensive Guide to 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodophenylformamido}acetic acid (CAS No. 2171902-19-3): Properties, Applications, and Market Insights

2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodophenylformamido}acetic acid (CAS No. 2171902-19-3) is a specialized Fmoc-protected amino acid derivative widely used in peptide synthesis and bioconjugation chemistry. This compound features a unique molecular structure combining an iodophenyl moiety with an Fmoc-protected amino group, making it particularly valuable for solid-phase peptide synthesis (SPPS) and cross-coupling reactions in medicinal chemistry research.

The growing demand for peptide-based therapeutics has significantly increased interest in advanced amino acid building blocks like 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodophenylformamido}acetic acid. Researchers frequently search for "Fmoc-amino acid derivatives for peptide synthesis" or "iodinated phenylalanine analogs," reflecting the compound's importance in developing novel biopharmaceuticals and diagnostic probes.

From a chemical perspective, this compound serves as a versatile intermediate for creating modified peptides with enhanced stability or specific binding properties. The presence of the iodine atom allows for subsequent palladium-catalyzed cross-coupling reactions, a feature that answers common search queries like "how to modify peptides with aromatic halides" or "Fmoc-amino acids for click chemistry."

In drug discovery applications, 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodophenylformamido}acetic acid enables the synthesis of peptide-based drug candidates with improved pharmacokinetic properties. The compound's Fmoc protecting group (a frequent search term) provides excellent stability during peptide chain elongation while allowing mild deprotection conditions, addressing researchers' needs for "orthogonal protection strategies in SPPS."

The global market for specialty amino acid derivatives is projected to grow significantly, driven by increasing R&D in peptide therapeutics and targeted drug delivery systems. As a high-purity chemical building block, 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodophenylformamido}acetic acid meets the stringent requirements of pharmaceutical researchers looking for "reliable Fmoc-amino acid suppliers" or "custom peptide synthesis reagents."

Quality control of 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodophenylformamido}acetic acid typically involves advanced analytical techniques like HPLC and mass spectrometry, responding to common quality-related searches in the field. The compound's stability profile and storage conditions (often searched as "Fmoc-amino acid storage guidelines") are crucial considerations for researchers working with sensitive peptide synthesis reagents.

Emerging applications in chemical biology have further expanded the utility of this compound, particularly in developing peptide-based probes for studying protein-protein interactions. The iodophenyl group's versatility enables various bioconjugation strategies, making this compound relevant to searches about "site-specific protein modification techniques" or "peptide linker chemistry."

For synthetic chemists, understanding the structure-activity relationship of 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodophenylformamido}acetic acid is essential when designing novel peptide mimetics. The compound's unique features address frequent queries about "designing constrained peptide scaffolds" or "aromatic amino acid derivatives in drug design," reflecting its importance in modern medicinal chemistry.

As the pharmaceutical industry continues to explore peptide-based solutions for challenging therapeutic targets, compounds like 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodophenylformamido}acetic acid will remain crucial tools for researchers. Its combination of Fmoc protection, iodine functionality, and carboxylic acid group provides multiple handles for chemical modification, answering the growing demand for "multifunctional peptide building blocks" in academic and industrial research settings.